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  4. 8-[(S)-Hydroxy[4-benzyloxyphenyl]methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid Ethyl Ester
8-[(S)-Hydroxy[4-benzyloxyphenyl]methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid Ethyl Ester 8-[(S)-Hydroxy[4-benzyloxyphenyl]methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid Ethyl Ester
Brand Name: Vulcanchem
CAS No.: 182227-19-6
VCID: VC0138816
InChI: InChI=1S/C25H30O6/c1-2-28-23(27)24(12-14-25(15-13-24)30-16-17-31-25)22(26)20-8-10-21(11-9-20)29-18-19-6-4-3-5-7-19/h3-11,22,26H,2,12-18H2,1H3/t22-/m0/s1
SMILES: CCOC(=O)C1(CCC2(CC1)OCCO2)C(C3=CC=C(C=C3)OCC4=CC=CC=C4)O
Molecular Formula: C25H30O6
Molecular Weight: 426.5 g/mol

8-[(S)-Hydroxy[4-benzyloxyphenyl]methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid Ethyl Ester

CAS No.: 182227-19-6

Reference Standards

VCID: VC0138816

Molecular Formula: C25H30O6

Molecular Weight: 426.5 g/mol

8-[(S)-Hydroxy[4-benzyloxyphenyl]methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid Ethyl Ester - 182227-19-6

CAS No. 182227-19-6
Product Name 8-[(S)-Hydroxy[4-benzyloxyphenyl]methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid Ethyl Ester
Molecular Formula C25H30O6
Molecular Weight 426.5 g/mol
IUPAC Name ethyl 8-[(S)-hydroxy-(4-phenylmethoxyphenyl)methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylate
Standard InChI InChI=1S/C25H30O6/c1-2-28-23(27)24(12-14-25(15-13-24)30-16-17-31-25)22(26)20-8-10-21(11-9-20)29-18-19-6-4-3-5-7-19/h3-11,22,26H,2,12-18H2,1H3/t22-/m0/s1
Standard InChIKey LHQREPLLEPMRRW-QFIPXVFZSA-N
Isomeric SMILES CCOC(=O)C1(CCC2(CC1)OCCO2)[C@H](C3=CC=C(C=C3)OCC4=CC=CC=C4)O
SMILES CCOC(=O)C1(CCC2(CC1)OCCO2)C(C3=CC=C(C=C3)OCC4=CC=CC=C4)O
Canonical SMILES CCOC(=O)C1(CCC2(CC1)OCCO2)C(C3=CC=C(C=C3)OCC4=CC=CC=C4)O
Synonyms 8-[(S)-Hydroxy[4-(phenylmethoxy)phenyl]methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid Ethyl Ester
PubChem Compound 10526461
Last Modified Nov 11 2021
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